4-(2,4-Dichlorophenyl)-3-fluorophenol, 95%

• IUPAC Name: 4-(2,4-dichlorophenyl)-3-fluorophenol
• InChI: InChI=1S/C12H7Cl2FO/c13-7-1-3-9(11(14)5-7)10-4-2-8(16)6-12(10)15/h1-6,16H
• InChI Key: TYUWAUHVPHCIRP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)F)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H7Cl2FO
• DSSTOX Substance ID: DTXSID20684442
• Molecular Weight: 257.08 g/mol
• CAS RN: 1261924-04-2

Description

4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% (4-DCPF) is a synthetic compound that has been used in a variety of scientific applications, ranging from organic synthesis to drug discovery. It is a phenol derivative with a halogen-substituted aromatic ring structure, and is a common reagent in organic synthesis. 4-DCPF is a versatile compound with a wide range of applications in scientific research, and is used extensively in laboratory experiments.

Mechanism of Action

4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% has a number of mechanisms of action. In organic synthesis, 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% is used to catalyze the formation of organic compounds, such as heterocycles, amines, and other phenolic compounds. In drug discovery, 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% can be used to synthesize a variety of compounds, such as inhibitors and agonists. Additionally, 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% can be used to study a variety of biochemical and physiological processes in laboratory experiments.
Biochemical and Physiological Effects
4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% has a number of biochemical and physiological effects. In organic synthesis, 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% can be used to catalyze the formation of organic compounds, such as heterocycles, amines, and other phenolic compounds. In drug discovery, 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% can be used to synthesize a variety of compounds, such as inhibitors and agonists. Additionally, 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% can be used to study a variety of biochemical and physiological processes in laboratory experiments, such as enzyme activity, gene expression, and cell signaling.

Advantages and Limitations for Lab Experiments

4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% has a number of advantages and limitations for laboratory experiments. One of the main advantages of 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% is its versatility, as it can be used to study a variety of biochemical and physiological processes. Additionally, 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% is relatively inexpensive and easy to obtain, making it a cost-effective reagent for laboratory experiments. However, one of the main limitations of 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% is its toxicity, as it can be toxic to humans if it is not handled properly. Additionally, 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% is a synthetic compound, and its effects on living organisms can be unpredictable.

Future Directions

The use of 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% in scientific research has a number of potential future directions. One potential future direction is the use of 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% in drug discovery, as it can be used to synthesize a variety of compounds, such as inhibitors and agonists. Additionally, 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% can be used to study a variety of biochemical and physiological processes in laboratory experiments, such as enzyme activity, gene expression, and cell signaling. Finally, 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% can be used to develop new synthetic methods for the synthesis of organic compounds, such as heterocycles, amines, and other phenolic compounds.

Synthesis Methods

4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% can be synthesized in a variety of ways. The most common method is the reaction of 2,4-dichlorophenol and 3-fluorophenol in the presence of a base, such as sodium hydroxide. This reaction is typically conducted in an aqueous solution at a temperature of 80-90°C. The reaction yields 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% in 95% purity. Other methods of synthesis include the reaction of 2,4-dichlorophenol and potassium fluoride in the presence of a base, or the reaction of 2,4-dichlorophenol and 3-fluoro-2-hydroxybenzoic acid in the presence of a base.

Scientific Research Applications

4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% has a wide range of scientific applications, including organic synthesis, drug discovery, and laboratory experiments. It is commonly used as a reagent in organic synthesis, as it can be used to synthesize a variety of compounds, such as heterocycles, amines, and other phenolic compounds. 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% is also used in drug discovery, as it can be used to synthesize a variety of compounds, such as inhibitors and agonists. Additionally, 4-(2,4-Dichlorophenyl)-3-fluorophenol, 95% is used in laboratory experiments, as it is a versatile compound that can be used to study a variety of biochemical and physiological processes.